3-Amino-4,4,4-trifluoro-3-phenylbutanoic acid
Overview
Description
3-Amino-4,4,4-trifluoro-3-phenylbutanoic acid is a useful research compound. Its molecular formula is C10H10F3NO2 and its molecular weight is 233.19 g/mol. The purity is usually 95%.
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Scientific Research Applications
A method for synthesizing 3-Amino-4,4,4-trifluoro-3-phenylbutanoic acid via DBU-catalyzed asymmetric 1,3-proton shift reaction has been developed. This process allowed preparation of the amino acid in high chemical yield and enantioselectivity, proving practical for large-scale synthesis (Soloshonok et al., 2006).
Another study elaborates on the DBU-catalyzed asymmetric synthesis of the same acid via enantioselective biomimetic transamination of isopropyl 4,4,4-trifluoro-3-oxobutanoate. The process was found to be highly enantioselective, although some racemization under highly basic conditions was noted (Soloshonok et al., 2006).
The utility of 4,4,4-trifluoro-3-oxo-1-butenyl group as a protecting group for the N-H terminal of amino acids in peptide synthesis is proposed. This study suggests the group can be removed by acidic hydrolysis, indicating a potential application in peptide bond formation and protection (Gorbunova et al., 1991).
A practical method to access enantiopure β-perfluoroalkyl-β-amino acids was developed, which includes the reduction of cyclic enamino-esters with excellent diastereoselectivity. This method provides an efficient way to produce (S)-3-amino-4,4,4-trifluorobutanoic acid in high enantiomeric purity, indicating its potential for producing bioactive compounds (Ishida et al., 2009).
An efficient method for synthesizing 3-aryl-3-trifluoromethyl-2,3-dihydro-1H-pyrrolizin-1-ones was developed. This includes the transformation of 3-amino-3-aryl-4,4,4-trifluorobutanoic acid methyl esters into corresponding pyrrol derivatives, demonstrating its utility in creating bioactive scaffolds (Melnykov et al., 2019).
Properties
IUPAC Name |
3-amino-4,4,4-trifluoro-3-phenylbutanoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10F3NO2/c11-10(12,13)9(14,6-8(15)16)7-4-2-1-3-5-7/h1-5H,6,14H2,(H,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJZLOLNEQCPKAS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(CC(=O)O)(C(F)(F)F)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10F3NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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